Cas no 1159981-95-9 (5-Bromopyrazolo[1,5-a]pyrimidine)

• Product Name: 5-Bromopyrazolo[1,5-a]pyrimidine
• CAS No: 1159981-95-9
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• MDL: MFCD11042744
• CID: 824327
• PubChem ID: 45480508
• Update Time: 2025-05-24

5-Bromopyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromopyrazolo[1,5-a]pyrimidine
• 5-bromanylpyrazolo[1,5-a]pyrimidine
• DIYTVASYDOBYQA-UHFFFAOYSA-N
• RP25583
• Pyrazolo[1,5-a]pyrimidine, 5-bromo-
• EN002606
• AB0034911
• ST24029425
• X9145
• A803543
• Z1695906720
• 3-bromo-3-methyl-pentan
• SY042286
• 1159981-95-9
• CS-W005661
• Z1198306339
• FS-3011
• J-517194
• MFCD11042744
• DTXSID20670421
• 5-Bromopyrazolo[1 pound not5-a]pyrimidine
• SCHEMBL4789377
• EN300-114365
• AKOS006307576

• MDL： MFCD11042744
• Inchi： 1S/C6H4BrN3/c7-5-2-4-10-6(9-5)1-3-8-10/h1-4H
• InChI Key： DIYTVASYDOBYQA-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C(=CC=N2)N=1

Computed Properties

• Exact Mass: 196.95900
• Monoisotopic Mass: 196.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 1.4

Experimental Properties

• PSA: 30.19000
• LogP: 1.49180

Additional information on 5-Bromopyrazolo[1,5-a]pyrimidine

5-Bromopyrazolo[1,5-a]pyrimidine: A Comprehensive Overview

The compound 5-Bromopyrazolo[1,5-a]pyrimidine, identified by the CAS number 1159981-95-9, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their unique structural properties and potential applications in drug discovery. The presence of a bromine substituent at the 5-position introduces additional electronic and steric effects, making it a valuable molecule for further exploration.

The synthesis of 5-Bromopyrazolo[1,5-a]pyrimidine typically involves multi-step reactions that combine various organic synthesis techniques. Recent advancements in this area have focused on optimizing the reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the process. These methods not only improve efficiency but also reduce the environmental footprint of the synthesis pathway.

In terms of pharmacological activity, 5-Bromopyrazolo[1,5-a]pyrimidine has shown promising results in preclinical studies. It exhibits potent inhibitory effects against several enzymes and receptors that are implicated in various disease states. For example, studies have demonstrated its ability to inhibit kinases involved in cancer cell proliferation and survival pathways. This makes it a potential candidate for the development of targeted therapies in oncology.

The structural versatility of pyrazolo[1,5-a]pyrimidines has also led to their exploration in other therapeutic areas. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties. The bromine substituent at the 5-position plays a crucial role in modulating these activities by influencing the molecule's electronic distribution and hydrophobicity.

Recent research has also delved into the mechanistic insights behind the biological activity of 5-Bromopyrazolo[1,5-a]pyrimidine. Computational studies have provided detailed models of how this compound interacts with target proteins at the molecular level. These findings have shed light on the importance of specific functional groups and their spatial arrangement in determining bioactivity.

In addition to its pharmacological applications, 5-Bromopyrazolo[1,5-a]pyrimidine has also found utility in materials science. Its aromatic heterocyclic structure makes it a potential candidate for use in organic electronics and optoelectronic devices. Researchers are exploring its properties as a building block for constructing advanced materials with tailored electronic characteristics.

The continued interest in 5-Bromopyrazolo[1,5-a]pyrimidine underscores its significance as a versatile compound with diverse applications. As research progresses, new insights into its synthesis, structure-property relationships, and biological activity are expected to emerge. These advancements will undoubtedly contribute to its further development as a valuable tool in both academic and industrial settings.